Cas no 1676087-93-6 (tert-butyl 2-[(3R,4S)-3-ethylpiperidin-4-yl]acetate)

• Product Name: tert-butyl 2-[(3R,4S)-3-ethylpiperidin-4-yl]acetate
• CAS No: 1676087-93-6
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 6076631
• PubChem ID: 165888459
• Update Time: 2025-10-30

tert-butyl 2-[(3R,4S)-3-ethylpiperidin-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[(3R,4S)-3-ethylpiperidin-4-yl]acetate
• 4-Piperidineacetic acid, 3-ethyl-, 1,1-dimethylethyl ester, (3R,4S)-
• EN300-7434212
• 1676087-93-6
• tert-Butyl 2-((3R,4S)-3-ethylpiperidin-4-yl)acetate

• Inchi： 1S/C13H25NO2/c1-5-10-9-14-7-6-11(10)8-12(15)16-13(2,3)4/h10-11,14H,5-9H2,1-4H3/t10-,11-/m0/s1
• InChI Key： BNULKYYWEIHJLW-QWRGUYRKSA-N
• SMILES： N1CC[C@@H](CC(OC(C)(C)C)=O)[C@@H](CC)C1

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.919±0.06 g/cm3(Predicted)
• Boiling Point: 289.0±13.0 °C(Predicted)
• pka: 10.43±0.10(Predicted)

Additional information on tert-butyl 2-[(3R,4S)-3-ethylpiperidin-4-yl]acetate

Introduction to Tert-butyl 2-[(3R,4S)-3-ethylpiperidin-4-yl]acetate (CAS No. 1676087-93-6)

Tert-butyl 2-[(3R,4S)-3-ethylpiperidin-4-yl]acetate, identified by its unique Chemical Abstracts Service number CAS No. 1676087-93-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit structural complexity, making it a valuable candidate for further exploration in drug discovery and development. The presence of a tert-butyl group and a piperidine moiety with specific stereochemistry at the (3R,4S) positions contributes to its distinct chemical properties and potential biological activities.

The stereochemical configuration of the piperidine ring, specifically the (3R,4S) arrangement, is a critical feature that influences the compound's interaction with biological targets. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to mimic natural amino acid structures, which can enhance binding affinity and selectivity in biological systems. The tert-butyl group further modulates the electronic and steric properties of the molecule, potentially affecting its solubility, metabolic stability, and pharmacokinetic profile.

In recent years, there has been growing interest in the development of novel pharmacophores that incorporate piperidine scaffolds. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, pain management, and anti-inflammatory applications. The specific stereochemistry of (3R,4S)-3-ethylpiperidin-4-yl moiety in Tert-butyl 2-[(3R,4S)-3-ethylpiperidin-4-yl]acetate aligns with this trend, as stereochemical purity is often a key factor in achieving desired pharmacological effects.

Current research in the field of medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The unique structural features of Tert-butyl 2-[(3R,4S)-3-ethylpiperidin-4-yl]acetate, including its chiral center and bulky substituents, make it an intriguing subject for SAR studies. By systematically modifying various functional groups or stereochemical centers, researchers can gain insights into how these changes impact biological activity. Such studies are crucial for identifying lead compounds that can be further developed into novel therapeutics.

The synthesis of Tert-butyl 2-[(3R,4S)-3-ethylpiperidin-4-yl]acetate presents challenges due to its complex stereochemistry. Advanced synthetic methodologies, such as chiral resolution techniques or asymmetric synthesis strategies, are often employed to ensure high enantiomeric purity. The availability of this compound in pure form is essential for conducting rigorous biological evaluations and mechanistic studies.

In the context of drug discovery pipelines, compounds like Tert-butyl 2-[(3R,4S)-3-ethylpiperidin-4-yl]acetate serve as building blocks or intermediates for more complex molecules. Their structural motifs can be incorporated into larger scaffolds to create novel drug candidates with enhanced potency and selectivity. Additionally, such compounds may be used as tools for understanding receptor binding mechanisms and developing structure-based drug design approaches.

Recent advancements in computational chemistry have also facilitated the study of Tert-butyl 2-[(3R,4S)-3-ethylpiperidin-4-y]acetate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions can guide experimental efforts and help prioritize compounds for further testing. Furthermore, virtual screening methods enable the rapid identification of potential hits from large libraries of compounds.

The pharmacokinetic properties of Tert-butyl 2-[(3R,4S)]-ethyl-piperidin--butyrate acetate are another area of focus. Factors such as absorption, distribution, metabolism,and excretion (ADME) play a critical role in determining whether a drug candidate will be successful in clinical settings. By evaluating these properties early in the development process, researchers can identify potential issues before investing significant resources into further studies.

Future directions in research may explore the therapeutic potential of derivatives related to Tert-butyl 2-[(3R,4S)]-ethyl-piperidin--butyrate acetate. For instance, modifications to the piperidine ring or introduction of additional functional groups could lead to compounds with improved efficacy or reduced side effects. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion, Tert-butyl 2-[(3R,4S)]-ethyl-piperidin--butyrate acetate (CAS No. 1676087--93--6) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features make it a promising candidate for further exploration, with potential applications across multiple therapeutic areas. As our understanding of structure--activity relationships continues to evolve, so too will our ability to harness compounds like this one for improving human health.